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Compound of Interest

Compound Name: Benzyl-PEG4-Ots

Cat. No.: B8105108 Get Quote

Essential guidelines for the safe handling and disposal of Benzyl-PEG4-Ots, ensuring

laboratory safety and environmental compliance.

For researchers, scientists, and drug development professionals utilizing Benzyl-PEG4-Ots in

their work, understanding the proper disposal procedures is paramount to maintaining a safe

laboratory environment and adhering to regulatory standards. While specific safety data sheets

(SDS) detailing the disposal of Benzyl-PEG4-Ots are not readily available, a conservative

approach based on the chemical's structure—comprising a benzyl group, a polyethylene glycol

(PEG) linker, and a tosylate (Ots) leaving group—is essential. This guide provides a

comprehensive, step-by-step plan for its responsible disposal.

Benzyl-PEG4-Ots is a PEG-based PROTAC linker used in chemical synthesis and

bioconjugation.[1][2][3] Although it may be shipped as a non-hazardous chemical for research

purposes, its components suggest that it should be handled as a chemical waste product with

care.[1] The benzyl and tosylate moieties, in particular, warrant a cautious approach to

disposal.

Key Chemical and Safety Data
To ensure safe handling, it's crucial to be aware of the known properties of Benzyl-PEG4-Ots.

The following table summarizes key quantitative data for the compound.
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Property Value

Chemical Formula C22H30O7S

Molecular Weight 438.54 g/mol [1]

CAS Number 89346-82-7

Appearance Liquid

Purity >95%

Storage Conditions
Short term (days to weeks): 0 - 4°C, Dry, dark.

Long term (months to years): -20°C.

Step-by-Step Disposal Protocol
The recommended disposal procedure for Benzyl-PEG4-Ots involves treating it as a

hazardous chemical waste. This ensures the highest level of safety and environmental

protection.

1. Waste Collection and Segregation:

Pure Benzyl-PEG4-Ots: Any unused or waste Benzyl-PEG4-Ots should be collected in its

original container or a clearly labeled, chemically compatible, and sealable waste container.

Contaminated Materials: All materials that have come into contact with Benzyl-PEG4-Ots,

such as pipette tips, gloves, absorbent pads, and other labware, should be considered

contaminated. These items must be collected in a designated and clearly labeled hazardous

waste container.

Solutions: If the Benzyl-PEG4-Ots is in a solvent, the entire solution must be treated as

hazardous waste. Do not dispose of it down the drain. Collect the solution in a labeled,

sealed container appropriate for chemical waste.

2. Spill Management: In the event of a spill, follow these steps:

Ventilation: Ensure the area is well-ventilated.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Containment: For liquid spills, use an inert absorbent material such as sand, diatomaceous

earth, or vermiculite.

Collection: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste.

Decontamination: Clean the spill area with soap and water. The cleaning materials should

also be disposed of as hazardous waste.

3. Storage of Waste:

Store all waste containers holding Benzyl-PEG4-Ots and related contaminated materials in

a designated, cool, dry, and well-ventilated area.

Ensure containers are tightly sealed to prevent leaks or evaporation.

Store these waste containers away from incompatible materials, particularly strong oxidizing

agents.

4. Final Disposal:

All waste containing Benzyl-PEG4-Ots, including the pure compound, solutions, and

contaminated materials, must be disposed of as hazardous chemical waste.

Arrange for the collection of the waste by your institution's environmental health and safety

(EHS) department or a licensed chemical waste disposal contractor.

Never pour Benzyl-PEG4-Ots or its solutions down the sanitary sewer. While PEG itself is

biodegradable, the overall compound's properties and the potential impact on wastewater

treatment systems necessitate professional disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Benzyl-PEG4-Ots waste.
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Waste Generation
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Collection & Containment

Storage & Disposal

Benzyl-PEG4-Ots Waste Generated

Identify Waste Type

Pure Compound / Unused Reagent

Pure

Contaminated Labware (Gloves, Tips, etc.)

Contaminated

Solutions Containing Benzyl-PEG4-Ots

Solution

Collect in Labeled, Sealed, Compatible Container Collect in Designated Hazardous Waste Bag/Container Collect in Labeled, Sealed Waste Solvent Container

Store in Designated, Ventilated, Secure Area

Arrange for Pickup by Licensed Waste Disposal Contractor / EHS

Click to download full resolution via product page

Disposal workflow for Benzyl-PEG4-Ots waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical
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hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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